Cas no 857970-35-5 (Thiazolo[4,5-d]pyrimidin-2-amine)

• Product Name: Thiazolo[4,5-d]pyrimidin-2-amine
• CAS No: 857970-35-5
• MF: C₅H₄N₄S
• MW: 152.17705821991
• CID: 717849
• Update Time: 2026-04-29

Thiazolo[4,5-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-d]pyrimidin-2-amine
• [1,3]thiazolo[4,5-d]pyrimidin-2-amine
• 2-AMINO-THIAZOLO[4,5-D]PYRIMIDINE
• Thiazolo[4,5-d]pyrimidine, 2-amino- (5CI)

• Inchi： InChI=1S/C5H4N4S/c6-5-9-4-3(10-5)1-7-2-8-4/h1-2H,(H2,6,7,8,9)
• InChI Key： CXBFPLGYOUJUKC-UHFFFAOYSA-N
• SMILES： C1=C2C(=NC=N1)NC(=N)S2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0